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Compound of Interest

4-Amino-5-(ethylthio)-2-
Compound Name:
methoxybenzoic acid

Cat. No.: B016306

An In-Depth Technical Guide to 4-Amino-5-(ethylthio)-2-methoxybenzoic acid (CAS: 71675-
86-0): A Key Intermediate for Amisulpride Synthesis

Introduction

4-Amino-5-(ethylthio)-2-methoxybenzoic acid, registered under CAS number 71675-86-0, is
a highly specialized organic compound of significant interest to the pharmaceutical industry.[1]
[2] Its molecular architecture, featuring a benzoic acid core strategically substituted with an
amino, an ethylthio, and a methoxy group, provides a unique combination of reactivity and
functionality.[1][3] This versatility makes it an indispensable building block, most notably as a
critical intermediate in the multi-step synthesis of Amisulpride, a widely used atypical
antipsychotic medication for treating schizophrenia and other psychiatric disorders.[2][4]

This guide serves as a comprehensive technical resource for researchers, chemists, and drug
development professionals. It delves into the compound's physicochemical properties, outlines
plausible synthetic pathways, details its pivotal role in pharmaceutical manufacturing, and
provides a framework for its analytical characterization and safe handling. The insights herein
are synthesized from available literature to explain not just the "how" but the fundamental "why"
behind the chemical methodologies, reflecting a field-proven perspective on this important
molecule.
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Part 1: Physicochemical Properties and
Specifications

The utility of 4-Amino-5-(ethylthio)-2-methoxybenzoic acid in a laboratory or industrial
setting is fundamentally governed by its physical and chemical properties. The molecule's
character is defined by the interplay of its functional groups: the acidic carboxylic acid, the
basic amino group, the electron-donating methoxy group, and the reactive ethylthio group.[1][5]
This combination results in moderate solubility in polar organic solvents and a crystalline solid
appearance.[1][6]

A summary of its key properties is presented below for easy reference.

Property Value Source(s)
CAS Number 71675-86-0 [1][2]
Molecular Formula C10H13NO3S (11121171
Molecular Weight 227.28 g/mol [2][7]
Light-yellow to yellow powder
Appearance (2]
or crystals
Melting Point 93-95 °C [2][8]
N , 402.8 + 45.0 °C (at 760
Boiling Point [2][8]
mmHg)
Density 1.3+0.1 g/cm3 [2]
pKa 4.57 + 0.10 (Predicted) [6]
Water Solubility 400 mg/L (at 25 °C) 9]

Acetone, Dichloromethane,
Common Solvents [1][6]
Ethyl Acetate, Methanol

Commercial Purity Typically =297% [7][10]

Part 2: Synthesis and Manufacturing Insights
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While specific, detailed industrial synthesis procedures for 4-Amino-5-(ethylthio)-2-
methoxybenzoic acid are often proprietary, a chemically sound pathway can be constructed
based on patent literature for related intermediates.[11][12] A common strategy involves
building the molecule from a more accessible precursor, such as a substituted 4-amino-2-
methoxybenzoic acid derivative. The following workflow illustrates a plausible route involving a
thiocyanate intermediate, which is a well-established method for introducing sulfur-containing
functional groups.
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(Protonation)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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